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For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison

of Joncryl 586's Performance Attributes

In the realm of specialty chemicals, the selection of an appropriate acrylic resin is paramount to

achieving desired performance characteristics in applications ranging from inks and overprint

varnishes to various coatings. This guide provides a comprehensive comparison of Joncryl
586, a solid flake styrene-acrylic resin from BASF, against other acrylic resins. The following

sections present quantitative data, detailed experimental protocols for key performance

indicators, and a visual representation of the experimental workflow to aid in the informed

selection of the most suitable resin for your research and development needs.

Joncryl 586 is specifically designed for formulating alkali-resistant, water-based inks and

overprint varnishes.[1] It is a low-acid, alkali-soluble acrylic resin that is noted for providing

excellent alkaline and water resistance.[2][3] When used in conjunction with water-resistant

emulsions, it imparts good water and wet block resistance to the final ink or lacquer

formulation.[4]

Quantitative Performance Comparison
The selection of an acrylic resin is often a multi-parameter decision. The following table

summarizes the key physical and chemical properties of Joncryl 586 in comparison to other

acrylic resins from the Joncryl family, providing a baseline for performance assessment.
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Property
Joncryl
586

Joncryl
611

Joncryl
678

Joncryl
ECO 675

Joncryl
HPD 696

WQ-110
(equivale
nt to
Joncryl
HPD 696)

Appearanc

e

Clear Solid

Flakes
Clear Solid Clear Solid Clear Solid Clear Solid

Transparen

t Clear

Solid

Flakes

Non-

Volatile (%)
99.3 99.8 98.7 99.5 98.9 >99

Molecular

Weight

(Mw)

4,600 8,100 8,600 5,700 16,000 16,500

Acid

Number

(mg

KOH/g)

108 53 215 222 220 215

Glass

Transition

Temp. (Tg

°C)

60 50 109 103 88 102

Density @

25°C

(g/cm³)

1.13 1.12 1.16 1.16 1.16 -

Softening

Point (°C)
115 112 165 141 155 155

Source: BASF Resins and Additives Selection Guide[5], WQ-110 Technical Data[6]

Key Performance Attributes of Joncryl 586
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Joncryl 586 is a styrene-acrylic copolymer synthesized from styrene and acrylic acid

monomers.[1] This composition provides a balance of properties where styrene contributes to

mechanical strength and film-forming capabilities, while the acrylic component enhances

adhesion and flexibility.[1] Its primary applications are in printing inks for flexographic or

gravure processes and overprint varnishes where alkali resistance is crucial.[7]

The key performance benefits of Joncryl 586 include:

Excellent Alkali Resistance: Designed to withstand alkaline environments, making it suitable

for applications requiring resistance to basic cleaning agents or substrates.[1][2]

Superior Water Resistance: Provides robust performance in the presence of moisture.[1]

Good Re-solubility: Maintains good transfer and re-solubility, which is important for

printability in ink applications.[2][3]

Experimental Protocols
To ensure accurate and reproducible performance evaluation of acrylic resins, standardized

testing methodologies are critical. The following are detailed protocols for determining some of

the key parameters presented in the comparison table, based on ASTM standards.

Determination of Glass Transition Temperature (Tg)
The glass transition temperature (Tg) is a crucial thermal property that indicates the

temperature at which an amorphous polymer transitions from a hard, glassy state to a softer,

rubbery state.[8]

Methodology: ASTM E1640 - Standard Test Method for Assignment of the Glass Transition

Temperature By Dynamic Mechanical Analysis (DMA).[9]

Apparatus: Dynamic Mechanical Analyzer (DMA).

Procedure: A small sample of the resin is subjected to an oscillating force (stress) and the

resulting displacement (strain) is measured as the temperature is ramped up at a

controlled rate (e.g., 5 °C/min).[10] The DMA monitors the changes in the viscoelastic

properties, specifically the storage modulus (stiffness) and loss modulus (energy
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dissipation).[9] The Tg is determined from the peak of the tan delta curve (loss

modulus/storage modulus) or the onset of the drop in the storage modulus.[9][10]

Specimen Size: Dependent on the analyzer, typical dimensions can range from 22 ± 1 × 3

± 1 × 1.0 ± 0.5 mm to 56 ± 4 × 12 ± 1 × 2.0 ± 0.5 mm.[10]

Measurement of Viscosity
Viscosity is a measure of a fluid's resistance to flow and is a critical parameter for the

processing and application of resins in coatings and inks.

Methodology: ASTM D2196 - Standard Test Methods for Rheological Properties of Non-

Newtonian Materials by Rotational Viscometer.[11][12]

Apparatus: Rotational Viscometer (e.g., Brookfield type).

Procedure: A spindle is rotated in the resin solution at a known speed, and the torque

required to overcome the viscous drag of the fluid is measured. This torque reading is then

converted to a viscosity value in centipoise (cP) or Pascal-seconds (Pa·s). For non-

Newtonian materials, viscosity is measured at various shear rates to fully characterize the

rheological behavior.

Sample Preparation: The resin is dissolved in a suitable solvent to a specified

concentration. The solution must be homogeneous and free of air bubbles.[13]

Determination of Acid Number
The acid number represents the amount of free carboxylic acid groups in the resin, which

influences its solubility in alkaline solutions and its interaction with pigments and other

components.

Methodology: Potentiometric Titration.

Apparatus: Potentiometric titrator with a suitable electrode (e.g., glass pH electrode).

Procedure: A known weight of the resin is dissolved in a suitable solvent mixture (e.g.,

toluene and isopropanol). The solution is then titrated with a standardized solution of

potassium hydroxide (KOH) in an alcohol solvent. The endpoint of the titration is
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determined by the inflection point of the titration curve, which is monitored by the

potentiometer. The acid number is calculated in mg KOH per gram of solid resin.

Experimental and Decision-Making Workflow
The following diagram illustrates a typical workflow for the evaluation and selection of an acrylic

resin for a specific application.
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Resin Selection and Preparation

Performance Testing
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Tg Determination
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Caption: Workflow for Acrylic Resin Evaluation and Selection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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scientists and researchers to drive progress in science
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